Cas no 130007-52-2 (1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-)
![1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- structure](https://www.kuujia.com/scimg/cas/130007-52-2x300.png)
130007-52-2 structure
Product Name:1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-
CAS No:130007-52-2
Molecular Formula:C29H29IN4O5S
Molecular Weight:672.53336
CID:148840
1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- Properties
Names and Identifiers
-
- 1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-
- 3-[3-(4-azidophenyl)sulfonyl-1-[(4-hydroxy-3-iodophenyl)methyl]-5-propan-2-ylindol-2-yl]-2,2-dimethylpropanoic acid
-
- InChIKey: AKCMQYDDRKIENA-UHFFFAOYSA-N
- Inchi: InChI=1S/C29H29IN4O5S/c1-17(2)19-6-11-24-22(14-19)27(40(38,39)21-9-7-20(8-10-21)32-33-31)25(15-29(3,4)28(36)37)34(24)16-18-5-12-26(35)23(30)13-18/h5-14,17,35H,15-16H2,1-4H3,(H,36,37)
- SMILES: [N-]=[N+]=NC1=CC=C(S(C2C3=CC(=CC=C3N(CC3=CC=C(O)C(I)=C3)C=2CC(C(=O)O)(C)C)C(C)C)(=O)=O)C=C1
Computed Properties
- Exact Mass: 672.09007
Experimental Properties
- PSA: 145.36
1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- Related Literature
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P. Bishop Chem. Commun., 2003, 684-685
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Mohamed Akssira,Damijan Knez,Gérald Guillaumet,Stanislav Gobec,Mohamed Abarbri New J. Chem., 2019,43, 9961-9968
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T. Sato,A. J. Ramirez-Cuesta,L. Daemen,Y.-Q. Cheng,K. Tomiyasu,S. Takagi Chem. Commun., 2016,52, 11807-11810
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Hang Zhang,Jia-Hui Wu,Hao-Zong Xue,Zi-Shu Yang Chem. Sci., 2022,13, 8979-8988
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Nick Aristidou,Christopher Eames,M. Saiful Islam,Saif A. Haque J. Mater. Chem. A, 2017,5, 25469-25475
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7. Front cover
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Xian-Zheng Zhang,Chih-Chang Chu Chem. Commun., 2003, 1446-1447
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Elżbieta Łastawiecka,Anna Flis,Marek Stankevič,Magdalena Greluk,Grzegorz Słowik,Wojciech Gac Org. Chem. Front., 2018,5, 2079-2085
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Tamás Vigassy,Ernö Pretsch Chem. Commun., 2003, 2560-2561
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